Cas no 71060-58-7 (Palmitoylethanolamide)

• Product Name: Palmitoylethanolamide
• CAS No: 71060-58-7
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• CID: 568331
• Update Time: 2023-08-02

Palmitoylethanolamide Chemical and Physical Properties

Names and Identifiers

• Amides, C16-18 andC18-branched, unsatd., N-(hydroxyethyl)
• Palmitoylethanolamide
• Palmidrol
• N-(2-Hydroxyethyl)hexadecanamide
• Impulsin
• N-palmitoylethanolamine
• Palmitamide MEA
• N-(2-Hydroxyethyl)palmitamide
• Hydroxyethylpalmitamide
• Palmitoyl ethanolamide
• Palmitic acid monoethanolamide
• Palmitoyl-EA
• Loramine P 256
• Palmidrolum
• palmitylethanolamide
• HEXADECANAMIDE, N-(2-HYDROXYETHYL)-
• Palmidrol [INN]
• Palmidrolum [INN-Latin]
• Palmitinsaeure-beta-hydroxyethylamid
• Monoethanolamine palmitic acid amide
• Anandamide (16:0)
• hexadecanoyl e

• Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)
• InChI Key： HXYVTAGFYLMHSO-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 219
• Topological Polar Surface Area: 49.3